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Compound of Interest

Compound Name:
5-NORBORNENE-2-

CARBONITRILE

Cat. No.: B1293559 Get Quote

In-Depth Technical Guide: 5-Norbornene-2-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Norbornene-2-carbonitrile, a

versatile bicyclic compound with significant applications in polymer chemistry and as an

intermediate in the synthesis of pharmaceuticals. This document details its chemical and

physical properties, provides an experimental protocol for its synthesis, and explores its role in

advanced polymerization techniques and potential therapeutic applications.

Core Compound Data
5-Norbornene-2-carbonitrile is a strained cyclic alkene containing a nitrile functional group.

This combination of a reactive double bond and a versatile nitrile group makes it a valuable

building block in organic synthesis.[1]
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Property Value Reference(s)

CAS Number
95-11-4 (mixture of endo and

exo isomers)
[2]

Molecular Weight 119.16 g/mol [2]

Molecular Formula C₈H₉N [2]

Appearance
Clear, colorless to light yellow

liquid
[1][3]

Boiling Point 82-86 °C at 10 mmHg [2][3]

Melting Point 12-14 °C [2][3]

Density 0.999 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.488 [2][3]

Synthesis of 5-Norbornene-2-carbonitrile
The primary method for synthesizing 5-Norbornene-2-carbonitrile is the Diels-Alder reaction,

a [4+2] cycloaddition between cyclopentadiene and acrylonitrile.[1][4] Due to the dimerization of

cyclopentadiene at room temperature to form dicyclopentadiene, cyclopentadiene must be

freshly prepared by "cracking" (retro-Diels-Alder reaction) dicyclopentadiene prior to use.

Experimental Protocol: Diels-Alder Cycloaddition
This protocol outlines the synthesis of 5-Norbornene-2-carbonitrile from dicyclopentadiene

and acrylonitrile.

Materials:

Dicyclopentadiene

Acrylonitrile

Anhydrous solvent (e.g., toluene or benzene)

Apparatus for fractional distillation
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Reaction flask with reflux condenser and magnetic stirrer

Heating mantle

Ice bath

Procedure:

Cracking of Dicyclopentadiene: Set up a fractional distillation apparatus. Gently heat

dicyclopentadiene to its boiling point (approx. 170 °C). The retro-Diels-Alder reaction will

occur, and the lower-boiling cyclopentadiene monomer (b.p. 41 °C) will distill over. Collect

the freshly distilled cyclopentadiene in a flask cooled in an ice bath. Note: Cyclopentadiene

will readily dimerize back to dicyclopentadiene, so it should be used promptly after

preparation.

Diels-Alder Reaction: In a separate reaction flask equipped with a reflux condenser and

magnetic stirrer, dissolve acrylonitrile in a suitable anhydrous solvent.

Slowly add the freshly prepared cyclopentadiene to the acrylonitrile solution while stirring.

The reaction is exothermic.

After the initial reaction subsides, gently heat the mixture to reflux for several hours to ensure

the reaction goes to completion.

Work-up and Purification: Cool the reaction mixture to room temperature. Remove the

solvent under reduced pressure using a rotary evaporator.

The crude product is then purified by vacuum distillation to yield 5-Norbornene-2-
carbonitrile as a mixture of endo and exo isomers.

Logical Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclopentadiene Preparation
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Pure 5-Norbornene-2-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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